Cas no 1321518-38-0 (6-Oxa-9-azaspiro[4.5]decane hydrochloride)

• Product Name: 6-Oxa-9-azaspiro[4.5]decane hydrochloride
• CAS No: 1321518-38-0
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• MDL: MFCD27966311
• CID: 2108243
• PubChem ID: 74889692
• Update Time: 2025-06-09

6-Oxa-9-azaspiro[4.5]decane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Oxa-9-azaspiro[4.5]decane hydrochloride
• MFCD27966311
• AT31412
• 6-oxa-9-azaspiro[4.5]decane;hydrochloride
• SCHEMBL17667895
• AKOS025146980
• 6-Oxa-9-azaspiro[4.5]decane HCl
• DA-35954
• EN300-19317266
• 1321518-38-0
• 889-886-5
• 6-Oxa-9-azaspiro(4.5)decane hydrochloride

• MDL： MFCD27966311
• Inchi： 1S/C8H15NO.ClH/c1-2-4-8(3-1)7-9-5-6-10-8;/h9H,1-7H2;1H
• InChI Key： DLANBMNXKUHFJO-UHFFFAOYSA-N
• SMILES： Cl.O1CCNCC21CCCC2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 6-Oxa-9-azaspiro[4.5]decane hydrochloride

Introduction to 6-Oxa-9-azaspiro[4.5]decane hydrochloride (CAS No. 1321518-38-0)

6-Oxa-9-azaspiro[4.5]decane hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1321518-38-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative has garnered attention due to its unique structural properties and potential biological activities, making it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 6-Oxa-9-azaspiro[4.5]decane hydrochloride consists of a spirocyclic framework, which is a key feature that contributes to its distinct chemical and pharmacological characteristics. The presence of both an oxygen atom and an azacycloalkane moiety in its backbone imparts specific steric and electronic properties that may influence its interactions with biological targets. This structural complexity makes it an intriguing molecule for studying mechanisms of action and potential therapeutic applications.

In recent years, there has been growing interest in spirocyclic compounds due to their potential to exhibit enhanced binding affinity and selectivity in biological systems. The spirocyclic core in 6-Oxa-9-azaspiro[4.5]decane hydrochloride is particularly noteworthy, as it can provide a rigid scaffold that mimics the conformational preferences of natural products or bioactive peptides. This feature is highly desirable in drug design, as it can lead to more stable and effective binding interactions with target proteins or enzymes.

One of the most compelling aspects of 6-Oxa-9-azaspiro[4.5]decane hydrochloride is its potential as a building block for the synthesis of more complex pharmacophores. Researchers have been exploring its utility in creating novel derivatives with enhanced pharmacological properties. For instance, modifications at the nitrogen or oxygen atoms could lead to compounds with improved solubility, bioavailability, or metabolic stability, which are critical factors in drug development.

The hydrochloride salt form of this compound (6-Oxa-9-azaspiro[4.5]decane hydrochloride) enhances its solubility in aqueous solutions, which is advantageous for formulation into pharmaceutical products such as tablets, capsules, or injectables. This improved solubility can also facilitate its use in preclinical and clinical studies, where bioavailability and absorption rates are crucial parameters.

Recent studies have begun to explore the biological activity of 6-Oxa-9-azaspiro[4.5]decane hydrochloride by evaluating its interactions with various biological targets. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors involved in inflammatory pathways or cancer progression. While these findings are still preliminary, they highlight the compound's potential as a lead molecule for further drug development efforts.

The synthesis of 6-Oxa-9-azaspiro[4.5]decane hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound more efficiently, which is essential for scaling up production for research purposes. Techniques such as transition metal-catalyzed reactions or asymmetric synthesis have been employed to achieve the desired structural features with high precision.

In conclusion, 6-Oxa-9-azaspiro[4.5]decane hydrochloride (CAS No. 1321518-38-0) represents a promising candidate for pharmaceutical research due to its unique structural features and potential biological activities. Its spirocyclic framework, combined with the presence of oxygen and nitrogen heteroatoms, makes it an attractive molecule for designing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.